Cas no 1204302-09-9 (2,2-difluoro-N'-hydroxypropanimidamide)

2,2-difluoro-N'-hydroxypropanimidamide structure

1204302-09-9 structure

Product Name:2,2-difluoro-N'-hydroxypropanimidamide

CAS No:1204302-09-9

Molecular Formula:C₃H₆F₂N₂O

Molecular Weight:124.089347362518

MDL:MFCD19215723

CID:5215994

PubChem ID:55285542

2,2-difluoro-N'-hydroxypropanimidamide Properties

Names and Identifiers

- 2,2-difluoro-N'-hydroxypropanimidamide
- Propanimidamide, 2,2-difluoro-N-hydroxy-
- MDL： MFCD19215723
- InChIKey： FDFLJSCBVMZXTD-UHFFFAOYSA-N
- Inchi： 1S/C3H6F2N2O/c1-3(4,5)2(6)7-8/h8H,1H3,(H2,6,7)
- SMILES： FC(/C(=N/O)/N)(C)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Heavy Atom Count: 8
Complexity: 112
XLogP3: 0.4
Topological Polar Surface Area: 58.6

2,2-difluoro-N'-hydroxypropanimidamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P0292MW-50mg	2,2-difluoro-N'-hydroxypropanimidamide	1204302-09-9	95%	50mg	$491.00
Aaron	AR0292V8-50mg	2,2-difluoro-N'-hydroxypropanimidamide	1204302-09-9	95%	50mg	$503.00	2025-02-17
Enamine	EN300-205718-0.05g	2,2-difluoro-N'-hydroxypropanimidamide	1204302-09-9	95%	0.05g	$347.0	2023-09-16

2,2-difluoro-N'-hydroxypropanimidamide Related Literature

1. Assisted natural recovery of hypersaline sediments: salinity thresholds for the establishment of a community of bioturbating organisms†

Stuart L. Simpson,William W. Bennett,Joshua J. King,Luke M. Mosley,David T. Welsh,Dianne F. Jolley Environ. Sci.: Processes Impacts, 2018,20, 1244-1253
2. Efficient siRNA–peptide conjugation for specific targeted delivery into tumor cells†

Albert Gandioso,Anna Massaguer,Cándida Salvans,Dani Sánchez,Isabelle Brun-Heath,Vicente Marchán,Montserrat Terrazas Chem. Commun., 2017,53, 2870-2873
3. UiO-66-(SH)2 as stable, selective and regenerable adsorbent for the removal of mercury from water under environmentally-relevant conditions†

Karen Leus,Karel Folens,Maria Meledina,Gustaaf Van Tendeloo,Gijs Du Laing,Pascal Van Der Voort Faraday Discuss., 2017,201, 145-161
4. Ni(ii) dipyrrin complexes bearing peripheral pyridyl or imidazolyl groups self-assemble into 2- and 3-D coordination polymers†

Antoine Béziau,Stéphane A. Baudron,Guillaume Rogez,Mir Wais Hosseini CrystEngComm, 2013,15, 5980-5985
5. meso-Aryl substituted free-base tripyrrins: preparation and electrochemically induced protonation/deprotonation reactions. Single crystal X-ray analysis of (2,6-diFPh)2TriPyH†

Ru Feng,Zhongping Ou,Zhaoli Xue,Yuanyuan Fang,Yang Song,Karl M. Kadish RSC Adv., 2015,5, 96769-96776
6. Remediation of hexavalent chromium and pharmaceuticals from aquatic environments by employing an oxygen-doped porous carbon adsorbent and its antifungal activity†

Sajad Ur Rehman Beig,Umar Ali Dar,Sajad Ahmad Sheergugri,Shakeel A. Shah New J. Chem., 2023,47, 8693-8713
7. A paper-based colorimetric method for monitoring of lithium therapeutic levels

Mahsa Sheikh,Meha Qassem,Panicos A. Kyriacou Anal. Methods, 2023,15, 979-986
8. Controlled release of anticancer drug Paclitaxel using nano-structured amphiphilic star-hyperbranched block copolymers†

Caner Geyik,Mustafa Ciftci,Bilal Demir,Bahar Guler,A. Burak Ozkaya,Z. Pınar Gumus,F. Baris Barlas,Dilek Odaci Demirkol,Hakan Coskunol,Yusuf Yagci Polym. Chem., 2015,6, 5470-5477
9. A photoinduced cross-dehydrogenative-coupling (CDC) reaction between aldehydes and N-hydroxyimides by a TiO2–Co ascorbic acid nanohybrid under visible light irradiation†

Fahimeh Feizpour,Maasoumeh Jafarpour,Abdolreza Rezaeifard New J. Chem., 2018,42, 807-811
10. On the formation of gold nanoparticles from [AuIIICl4]− and a non-classical reduced polyoxomolybdate as an electron source: a quantum mechanical modelling and experimental study†

Zhongling Lang,Isabel Maicas Gabas,Xavier López,Anna Clotet,Jesús M. de la Fuente,Scott G. Mitchell,Josep M. Poblet New J. Chem., 2016,40, 1029-1038

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes

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